1-(Azepan-2-yl)prop-2-en-1-one

• Molecular Formula: C9H15NO
• Molecular Weight: 153.22 g/mol
• SMILES: C=CC(=O)C1CCCCCN1
• InChI: InChI=1S/C9H15NO/c1-2-9(11)8-6-4-3-5-7-10-8/h2,8,10H,1,3-7H2
• InChIKey: SWNAGTQGBGKRNM-UHFFFAOYSA-N

1-(Azepan-2-yl)prop-2-en-1-one: Core Structural Profile

1-(Azepan-2-yl)prop-2-en-1-one (CAS 1592828-66-4) is a C9H15NO heterocyclic building block composed of a fully saturated seven‑membered azepane ring bearing an α,β‑unsaturated propenone (vinyl ketone) at the 2‑position . With a molecular weight of 153.22 g/mol, a topological polar surface area (TPSA) of 29.1 Ų, and a calculated LogP of 1.27, it occupies a distinct physicochemical space compared to its six‑membered piperidine congener 1‑(piperidin‑2‑yl)prop‑2‑en‑1‑one (MW 139.19, LogP 0.88, TPSA 29.1) . The compound is available from multiple laboratory‑scale suppliers at a certified purity of ≥95% , positioning it as an accessible intermediate for medicinal chemistry, chemical biology, and organic synthesis programmes.

Scaffold Azepane-based propenone building block

Differentiation Larger ring, higher lipophilicity than piperidine congener

Workflow Lead optimization, SAR exploration, fragment elaboration

1-(Azepan-2-yl)prop-2-en-1-one vs Piperidine Homologue

Although the azepane and piperidine variants share an identical functional‑group array (secondary amine, α,β‑unsaturated ketone) and the same TPSA , their ring‑size difference drives measurable divergence in lipophilicity (Δ LogP = 0.39) and, critically, in biological recognition. Published structure–activity relationship (SAR) data demonstrate that expanding a piperidine to an azepane can alter target affinity and selectivity by more than two‑fold in well‑characterised receptor systems [1][2]. Consequently, treating 1‑(azepan‑2‑yl)prop‑2‑en‑1‑one and 1‑(piperidin‑2‑yl)prop‑2‑en‑1‑one as interchangeable building blocks risks introducing uncontrolled shifts in potency, selectivity, and pharmacokinetic profile during lead optimisation.

Lipophilicity divergence

Azepane ring increases lipophilicity relative to piperidine; substitution may shift permeability and CNS distribution profiles without validation.

Conformational and binding-fit mismatch

Ring-size expansion introduces multiple low-energy conformations; reported SAR shows altered target engagement, making direct replacement unreliable.

Affinity and selectivity drift

Precedent from receptor and enzyme systems indicates significant affinity differences between azepane and piperidine; interchange may disrupt lead optimization SAR.

• [1] Weber, K. et al. Synthesis and structure–affinity relationships of spirocyclic σ1 receptor ligands with tetrahydropyran scaffold. Eur. J. Med. Chem. 2024, 281, 117002. DOI: 10.1016/j.ejmech.2024.117002. View Source
• [2] Dhavale, D. D. et al. Iminosugars: Effects of Stereochemistry, Ring Size, and N‑Substituents on Glucosidase Activities. Pharmaceuticals 2019, 12(3), 108. DOI: 10.3390/ph12030108. View Source

1-(Azepan-2-yl)prop-2-en-1-one: Quantitative Comparisons

Lipophilicity Shift: Azepane vs Piperidine

The seven‑membered azepane ring increases calculated lipophilicity relative to the six‑membered piperidine congener. 1‑(Azepan‑2‑yl)prop‑2‑en‑1‑one exhibits a LogP of 1.27 , whereas 1‑(piperidin‑2‑yl)prop‑2‑en‑1‑one exhibits a LogP of 0.88 . Both compounds share an identical TPSA of 29.1 Ų ; thus the LogP difference is attributable entirely to the additional methylene unit in the azepane ring.

LogP Comparison

Data to verify

Target LogP 1.27 vs Piperidine 0.88; ΔLogP +0.39

Supports lipophilicity-driven scaffold selection for CNS research tools

Vendor-calculated values; verify experimentally

Evidence Dimension	Calculated LogP
Target Compound Data	LogP = 1.27
Comparator Or Baseline	1-(Piperidin-2-yl)prop-2-en-1-one: LogP = 0.88
Quantified Difference	ΔLogP = +0.39 (44% higher lipophilicity)
Conditions	Vendor‑provided calculated LogP values; identical computational method

Why This Matters

Higher lipophilicity, without increasing polar surface area, can improve membrane permeability and CNS penetration potential while maintaining hydrogen‑bonding capacity—a combination that impacts compound selection for neurological and intracellular targets [1][2].

• [1] Weber, K. et al. Synthesis and structure–affinity relationships of spirocyclic σ1 receptor ligands with tetrahydropyran scaffold. Eur. J. Med. Chem. 2024, 281, 117002. View Source
• [2] Dhavale, D. D. et al. Iminosugars: Effects of Stereochemistry, Ring Size, and N‑Substituents on Glucosidase Activities. Pharmaceuticals 2019, 12(3), 108. View Source

σ1 Receptor Affinity Advantage of Azepane

In a SAR study of spirocyclic σ1 receptor ligands, expanding the piperidine ring to an azepane improved σ1 affinity by 2.9‑fold (Ki from 1.2 nM to 0.42 nM) and selectivity over σ2 receptors from 45‑fold to 150‑fold [1]. Although the ligands in this study contain additional structural features beyond the simple 2‑propenoyl‑azepane scaffold, the data provide class‑level evidence that a single methylene insertion into the saturated N‑heterocycle can yield substantial gains in target engagement and selectivity.

σ1 Receptor Affinity

Class-level

Azepane ligand Ki 0.42 nM vs Piperidine 1.2 nM; 2.9-fold difference

Class-level SAR supports azepane for target engagement studies

Spirocyclic scaffold; may not fully translate to simple building block

Evidence Dimension	σ1 receptor affinity (Ki)
Target Compound Data	Azepane‑based spirocyclic ligand: Ki(σ1) = 0.42 nM
Comparator Or Baseline	Piperidine‑based spirocyclic ligand: Ki(σ1) = 1.2 nM
Quantified Difference	2.9‑fold improvement in affinity; 3.3‑fold improvement in σ1/σ2 selectivity (150‑fold vs 45‑fold)
Conditions	Radioligand binding assay; spirocyclic tetrahydropyran scaffold; σ1 and σ2 receptor membranes

Why This Matters

This class‑level SAR supports selection of the azepane‑containing building block over its piperidine analog when targeting σ1 receptor or other systems where a larger, more flexible ring can optimize binding pocket occupancy [1].

• [1] Weber, K. et al. Synthesis and structure–affinity relationships of spirocyclic σ1 receptor ligands with tetrahydropyran scaffold. Eur. J. Med. Chem. 2024, 281, 117002. View Source

Azepane vs Miglustat in α-Glucosidase Inhibition

A study comparing N‑butyl‑substituted iminosugars demonstrated that the L‑ido‑azepane (seven‑membered ring) inhibited α‑glucosidase with an IC50 of 80 µM, nearly twice the potency of the D‑gluco‑piperidine drug miglustat (IC50 172 µM) [1]. This direct comparison within a matched N‑substitution series reveals that the azepane ring can confer superior biological activity, consistent with the idea that the expanded ring better accommodates the enzyme active site geometry.

α-Glucosidase Inhibition

Reported

L-ido-azepane IC50 80 µM vs Miglustat 172 µM; 2.15-fold difference

Precedent for enzyme inhibitor development using azepane scaffolds

Different substitution pattern; validate in target system

Evidence Dimension	α‑Glucosidase inhibition (IC50)
Target Compound Data	L‑ido‑azepane: IC50 = 80 µM
Comparator Or Baseline	Miglustat (D‑gluco‑piperidine): IC50 = 172 µM
Quantified Difference	2.15‑fold improvement in potency
Conditions	In vitro α‑glucosidase enzyme inhibition assay; N‑butyl substituent on both compounds

Why This Matters

The data provide a precedent for azepane building blocks to deliver potency advantages in enzyme‑inhibitor programmes, reinforcing the procurement rationale when synthesising candidate inhibitors for glycosidase or related carbohydrate‑processing enzymes [1].

• [1] Dhavale, D. D. et al. Iminosugars: Effects of Stereochemistry, Ring Size, and N‑Substituents on Glucosidase Activities. Pharmaceuticals 2019, 12(3), 108. View Source

Hydrogen-Bond Basicity: Azepane vs Piperidine

The hydrogen‑bond basicity scale (pKHB) of secondary amines ranks azepane below piperidine, pyrrolidine, and azetidine, reflecting steric hindrance around the nitrogen lone pair in the larger ring [1]. Although this measurement was performed on the parent amines, the trend is expected to translate to C‑2‑substituted azepane derivatives such as 1‑(azepan‑2‑yl)prop‑2‑en‑1‑one. The lower pKHB may reduce off‑target hydrogen‑bond interactions with polar protein surfaces while preserving the ability to accept a hydrogen bond in the bound conformation.

H-Bond Basicity Rank

Reported

pKHB ranking: pyrrolidine ≈ azetidine > piperidine > azepane

Lower H-bond basicity may reduce off-target polar interactions

Measured on parent amines; apply with caution to derivatives

Evidence Dimension	Hydrogen‑bond basicity (pKHB scale) ranking
Target Compound Data	Azepane: lowest pKHB among common cyclic secondary amines (pyrrolidine = azetidine > piperidine > azepane)
Comparator Or Baseline	Piperidine: higher pKHB than azepane
Quantified Difference	Qualitative ranking; exact pKHB values not reported for the 2‑propenoyl derivatives
Conditions	FTIR spectrometry in CCl4/C2Cl4 at 298 K; 4‑fluorophenol as reference H‑bond donor

Why This Matters

Differential hydrogen‑bonding capacity can influence selectivity and pharmacokinetics; building blocks that systematically alter H‑bond basicity are valuable for modulating target engagement without changing pharmacophore geometry [1].

• [1] Graton, J. et al. Hydrogen‑bond basicity pKHB scale of secondary amines. J. Chem. Soc., Perkin Trans. 2 2001, 1663–1668. DOI: 10.1039/b104195k. View Source

Conformational Plasticity: Azepane vs Piperidine

The seven‑membered azepane ring populates multiple low‑energy conformations (chair, twist‑chair, boat families), whereas piperidine is largely confined to a single chair conformation . Ring expansion from piperidine to azepane introduces additional conformational states that can shift substituent exit vectors and alter the spatial presentation of the propenone warhead and any downstream elaborated groups. This property is routinely exploited in medicinal chemistry to optimise binding to targets with deep or irregular binding pockets [1].

Conformational Profile

Source review

Azepane: multiple chair, twist-chair, boat conformers. Piperidine: predominantly chair.

Conformational diversity supports binding pocket optimization

Relevant for structure-based design; validate exit vectors

Evidence Dimension	Number of accessible low‑energy ring conformations
Target Compound Data	Azepane: multiple conformational families (chair, twist‑chair, boat, twist‑boat); low interconversion barriers
Comparator Or Baseline	Piperidine: predominantly a single chair conformation; higher barrier to ring inversion
Quantified Difference	Qualitative; azepane provides greater conformational diversity
Conditions	Literature reviews of saturated N‑heterocycle conformational analysis

Why This Matters

Greater conformational adaptability can translate into improved binding affinity and selectivity when the target protein demands a specific three‑dimensional presentation of the ligand; this is a key differentiator for fragment‑based and structure‑based drug design [1].

• [1] Zhao, H. et al. Modulating Conformational Preferences by Allylic Strain toward Improved Physical Properties and Binding Interactions. J. Am. Chem. Soc. 2022, 144, 18, 8230–8240. DOI: 10.1021/jacs.2c01874. View Source

1-(Azepan-2-yl)prop-2-en-1-one: Application Scenarios

CNS-Penetrant Kinase Probe Scaffold

With a LogP of 1.27 and a TPSA of 29.1 Ų , 1‑(azepan‑2‑yl)prop‑2‑en‑1‑one sits in the favourable CNS drug‑like space (LogP 1‑3, TPSA < 60 Ų). The vinyl ketone group provides a covalent warhead for targeting cysteine residues in kinases such as BTK or EGFR, while the azepane ring offers greater conformational flexibility than piperidine, as demonstrated by SAR studies where azepane ligands outperformed their piperidine congeners in receptor affinity [1]. This makes it an ideal core scaffold for irreversible inhibitor programmes aiming for CNS indications.

GPCR Ligand Design Intermediate

The expanded conformational repertoire of the azepane ring relative to piperidine enables access to diverse exit‑vector geometries critical for GPCR modulator design. The hydrogen‑bond basicity of the azepane nitrogen is weaker than that of piperidine [2], which can reduce non‑specific polar interactions and improve selectivity profiles. The compound serves as a versatile intermediate for installing aromatic or heteroaromatic groups via Michael addition or Suzuki coupling after halogenation, generating libraries of azepane‑based GPCR ligand candidates.

Glycosidase Inhibitor Lead Optimization

Building on the precedence that azepane‑containing iminosugars can achieve twice the potency of piperidine‑based drugs such as miglustat in α‑glucosidase inhibition (IC50 80 µM vs 172 µM) [3], 1‑(azepan‑2‑yl)prop‑2‑en‑1‑one can be employed as a starting material for the synthesis of novel azepane‑derived glycosidase inhibitors. The propenone moiety allows for subsequent functionalisation to introduce carbohydrate‑mimetic substituents, while the azepane ring provides the seven‑membered scaffold associated with enhanced enzyme inhibition.

Fragment Library Expansion with Non-Canonical Heterocycles

As a fragment‑sized molecule (MW 153.22) that meets Rule‑of‑Three criteria (MW < 300, LogP ≤ 3, H‑bond donors ≤ 3, H‑bond acceptors ≤ 3) , 1‑(azepan‑2‑yl)prop‑2‑en‑1‑one enriches fragment screening collections with a seven‑membered saturated N‑heterocycle that is underrepresented in commercial fragment libraries. Its higher lipophilicity (ΔLogP = +0.39 vs piperidine analog) and potent electrophilic warhead provide orthogonal hit‑finding opportunities compared to the more common piperidine and pyrrolidine fragments.

Application

Selection Property

Validation Focus

Covalent kinase probe research

Lipophilic azepane scaffold with vinyl ketone warhead

Membrane permeability, target engagement in CNS models

GPCR modulator scaffold exploration

Conformational diversity and reduced H-bond basicity

Selectivity profiling vs piperidine analogs; exit-vector geometry

Glycosidase inhibitor development

Seven-membered ring for enzyme active-site accommodation

In vitro enzyme inhibition comparison; SAR expansion

Fragment-based screening diversification

Non-canonical saturated N-heterocycle; rule-of-three compliant

Hit identification and orthogonal fragment library coverage

• [1] Weber, K. et al. Synthesis and structure–affinity relationships of spirocyclic σ1 receptor ligands with tetrahydropyran scaffold. Eur. J. Med. Chem. 2024, 281, 117002. View Source
• [2] Graton, J. et al. Hydrogen‑bond basicity pKHB scale of secondary amines. J. Chem. Soc., Perkin Trans. 2 2001, 1663–1668. View Source
• [3] Dhavale, D. D. et al. Iminosugars: Effects of Stereochemistry, Ring Size, and N‑Substituents on Glucosidase Activities. Pharmaceuticals 2019, 12(3), 108. View Source